2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine

• IUPAC Name: 2-methyl-N-pyridin-2-ylpyrimidin-4-amine
• InChI: InChI=1S/C10H10N4/c1-8-11-7-5-10(13-8)14-9-4-2-3-6-12-9/h2-7H,1H3,(H,11,12,13,14)
• InChI Key: ZHRQAUGZCGTPAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)NC2=CC=CC=N2
• Molecular Formula: C10H10N4
• Molecular Weight: 186.21 g/mol

Description

“2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine” is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound belongs to the class of organic compounds known as pyridinylpyrimidines. These are compounds containing a pyridinylpyrimidine skeleton, which consists of a pyridine linked (not fused) to a pyrimidine by a bond.

Synthesis Analysis

A synthetic approach to N-(pyridin-2-yl)imidates from nitrostyrenes and 2-aminopyridines via the corresponding N-(pyridin-2-yl)iminonitriles as intermediates has been reported. The reaction process involved the in situ formation of the corresponding α-iminontriles under heterogeneous Lewis acid catalysis in the presence of Al2O3. Subsequently, α-iminonitriles were selectively transformed into the desired N-(pyridin-2-yl)imidates under ambient conditions and in the presence of Cs2CO3 in alcoholic media.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-Fibrotic Agents : Researchers have explored derivatives of this compound for their anti-fibrotic activity. . Further optimization could lead to novel therapies for fibrotic diseases.

Fungicidal Activity

• A series of pyrimidinamine derivatives, including 2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine, were synthesized and evaluated for fungicidal properties. .

Heterocyclic Synthesis

• Imidates, a class of compounds that includes our target molecule, serve as versatile building blocks for heterocyclic synthesis. .

Organic Synthesis

• Imidates act as powerful electrophiles and nucleophiles in reactions. .

Catalysis and Green Chemistry

• The synthetic protocol for N-(pyridin-2-yl)imidates involves green chemistry principles. .

Mechanism of Action

Target of Action

Similar compounds have been reported to target cyclin-dependent protein kinases (cdks), which are crucial in the regulation of cell cycle and transcription .

Mode of Action

Compounds with similar structures have been reported to inhibit cdks, thereby affecting cell cycle progression and transcription .

Biochemical Pathways

Inhibition of cdks can affect multiple pathways related to cell cycle progression and transcription .

Pharmacokinetics

Similar compounds have been reported to undergo in vitro adme, herg, kinase profiling, and pharmacokinetic tests .

Result of Action

Similar compounds have been reported to exhibit anti-proliferative activities against human breast cancer cells and human gastric cancer cells .

Action Environment

The structure of similar compounds has been reported to be influenced by different substituents and the linker between pyrimidine and pyridine group .